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Compound of Interest

Compound Name: Secretin (28-54), human

Cat. No.: B14756563

A Comparative Analysis of Human, Porcine, and
Rat Secretin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of human, porcine, and rat secretin, focusing on
their amino acid sequences, biological activities, and the intracellular signaling pathways they
trigger. The information presented is supported by experimental data to aid in the selection of
the most appropriate secretin analog for research and therapeutic development.

Amino Acid Sequence Comparison

Human, porcine, and rat secretin are all 27-amino acid peptides that exhibit a high degree of
sequence homology. The mature secretin peptide is derived from the prosecretin protein,
where it constitutes residues 28-54. The primary differences are found at positions 14, 15, and
16. Porcine and bovine secretin share an identical amino acid sequence.
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Table 1: Amino Acid Sequence Alignment of Human, Porcine, and Rat Secretin. Differences are
highlighted in bold.

Biological Activity and Receptor Binding Affinity

Studies comparing the biological potency and receptor binding affinity of these secretin
orthologs indicate a high degree of functional conservation, particularly between the human
and rat forms.
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Ligand Receptor Assay Type Value Reference

) Human Secretin cAMP
Human Secretin ] EC50: 9.5 pM [1]
Receptor Accumulation

Human Secretin Radioligand

Human Secretin o IC50: 0.325 nM [2]
Receptor Binding
] Human Secretin Radioligand
Rat Secretin o IC50: 1.231 nM [2]
Receptor Binding

Table 2. Comparative Biological Activity and Receptor Binding Affinity of Secretin Analogs.
EC50 (half-maximal effective concentration) is a measure of potency in a functional assay,
while IC50 (half-maximal inhibitory concentration) reflects the binding affinity in a competition
assay.

Experimental evidence suggests that human and rat secretin are equipotent when acting on
human, rat, or rabbit secretin receptors.[3] Similarly, synthetic and natural porcine secretin have
been shown to be equipotent in their effects on pancreatic secretion in dogs.[4] A study on
pancreatic function testing in humans concluded that synthetic porcine and synthetic human
secretin are bioequivalent to biologic porcine secretin and can be used interchangeably.[5]

Secretin Sighaling Pathway

Secretin exerts its physiological effects by binding to the secretin receptor (SCTR), a member
of the Class B G-protein coupled receptor (GPCR) family. Upon ligand binding, the receptor
undergoes a conformational change that activates the associated heterotrimeric Gs protein.
This activation leads to the dissociation of the Gas subunit, which in turn stimulates adenylyl
cyclase to produce cyclic adenosine monophosphate (CAMP). Increased intracellular cCAMP
levels then activate Protein Kinase A (PKA), which phosphorylates downstream target proteins,
leading to the characteristic physiological responses to secretin, such as the secretion of
bicarbonate and water from pancreatic ductal cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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